Cas no 1449-61-2 (Androst-5-ene-7,17-dione, 3-(acetyloxy)-, (3beta)-)

• Product Name: Androst-5-ene-7,17-dione, 3-(acetyloxy)-, (3beta)-
• CAS No: 1449-61-2
• MF: C₂₁H₂₈O₄
• MW: 344.444626808167
• MDL: MFCD00198501
• CID: 41381
• PubChem ID: 9798229
• Update Time: 2025-08-03

Androst-5-ene-7,17-dione, 3-(acetyloxy)-, (3beta)- Chemical and Physical Properties

Names and Identifiers

• Androst-5-en-3-ol-7,17-dione acetate
• 7,17-Dioxoandrost-5-en-3-yl acetate
• 10,13-Dimethyl-7,17-dioxo-2,3,4,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-yl acetate
• [(8R,9S,10R,13S,14S)-10,13-dimethyl-7,17-dioxo-2,3,4,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• 3Beta-Acetoxyandrost-5-ene-7,17-dione
• 7-keto DHEA acetate
• 7-Keto Naturalean
• 7-Oxo-dehydroepiandrosterone acetate
• DEHYDROEPIANDROSTERONE, 3-ACETYL-7-OXO-(P)
• 3-ACEDYL-7-KETO-DHEA
• 3-ACETYL-7-KETO-DHEA
• 3-ACETYL-7-OXO-DHEA
• 5-Androsten-3--ol-7,17-dioneacetate
• 7-KETO-DHEA
• 7-OXO-DHA
• Androst-5-en-7,17-dione,3b-acetyloxy
• Androst-5-ene-7,17-dione, 3-(acetyloxy)-, (3beta)-
• ANDROST-5-ENE-7,17-DIONE, 3.BETA.-HYDROXY-, ACETATE
• 84RQ0XOM11
• FD12038
• 3.BETA.-ACETOXYANDROST-5-ENE-7,17-DIONE
• 7-Oxodehydroepiandrosterone 3-acetate
• Q27269545
• AKOS027327297
• 5-Androsten-3-beta-ol-7,17-dione acetate
• 7-KETO-DEHYDROEPIANDROSTERONE ACETATE
• Androst-5-ene-7,17-dione, 3beta-hydroxy-, acetate
• 3beta-acetoxyandrost-5-en-7,17-dione
• SCHEMBL4326991
• CS-0028128
• MFCD00198501
• 7-Oxodehydroepiandrosterone acetate
• 7-Oxo-dhea-acetate
• 1449-61-2
• PD063419
• BCP10783
• CHEMBL4303644
• J793.891H
• UNII-84RQ0XOM11
• (3aS,3bR,7S,9aR,9bS,11aS)-9a,11a-dimethyl-1,4-dioxo-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-yl acetate
• [(3S,8R,9S,10R,13S,14S)-10,13-dimethyl-7,17-dioxo-2,3,4,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• AS-67233
• 7-KETO-DEHYDROEPIANDROSTERONE ACETATE [WHO-DD]
• ANDROST-5-ENE-7,17-DIONE, 3-(ACETYLOXY)-, (3.BETA.)-
• 5-Androsten-3beta-ol-7,17-dione acetate
• VVSMJVQHDZUPIL-XFKPDKBWSA-N
• (3S,8R,9S,10R,13S,14S)-10,13-Dimethyl-7,17-dioxo-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl acetate
• NSC-134911
• BRD-K07785030-001-01-6
• (3AS,3BR,7S,9AR,9BS,11AS)-9A,11A-DIMETHYL-1,4-DIOXO-2H,3H,3AH,3BH,6H,7H,8H,9H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-7-YL ACETATE
• (3ss)-3-(Acetyloxy)-androst-5-ene-7,17-dione; 3ss-Acetoxy-5-androsten-7,17-dione

• MDL： MFCD00198501
• Inchi： 1S/C21H28O4/c1-12(22)25-14-6-8-20(2)13(10-14)11-17(23)19-15-4-5-18(24)21(15,3)9-7-16(19)20/h11,14-16,19H,4-10H2,1-3H3/t14-,15-,16-,19-,20-,21-/m0/s1
• InChI Key： VVSMJVQHDZUPIL-XFKPDKBWSA-N
• SMILES： O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](CC3=CC([C@H]12)=O)OC(C)=O

Computed Properties

• Exact Mass: 344.19900
• Monoisotopic Mass: 344.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4
• XLogP3: 2.6

Experimental Properties

• Color/Form: Powder
• Density: 1.17
• Boiling Point: 479.6 ºC at 760 mmHg
• Flash Point: 209.2ºC
• Refractive Index: 1.548
• PSA: 60.44000
• LogP: 3.62900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters
• Solvents and Organic Chemicals Organic Compounds

Additional information on Androst-5-ene-7,17-dione, 3-(acetyloxy)-, (3beta)-

Recent Advances in the Study of Androst-5-ene-7,17-dione, 3-(acetyloxy)-, (3beta)- (CAS: 1449-61-2)

The compound Androst-5-ene-7,17-dione, 3-(acetyloxy)-, (3beta)-, with the CAS number 1449-61-2, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in steroid synthesis and therapeutic development. Recent studies have explored its biochemical properties, synthetic pathways, and pharmacological activities, providing new insights into its utility in drug discovery and development.

One of the key findings from recent research is the role of this compound as an intermediate in the synthesis of bioactive steroids. Its unique structure, featuring a 3-beta-acetoxy group and a 7,17-dione moiety, makes it a versatile precursor for the production of various steroid derivatives. Researchers have optimized synthetic routes to enhance yield and purity, which is critical for scaling up production for pharmaceutical applications.

In addition to its synthetic utility, studies have investigated the pharmacological potential of Androst-5-ene-7,17-dione, 3-(acetyloxy)-, (3beta)-. Preliminary in vitro and in vivo experiments suggest that it may exhibit anti-inflammatory and anti-cancer properties. For instance, a 2023 study demonstrated its ability to modulate specific signaling pathways involved in inflammation, highlighting its potential as a lead compound for developing new anti-inflammatory drugs.

Another area of interest is the compound's interaction with steroidogenic enzymes. Recent biochemical assays have shown that it can serve as a substrate or inhibitor for certain enzymes, such as cytochrome P450s, which are involved in steroid hormone biosynthesis. These findings open up possibilities for targeting steroid-related disorders, including hormonal imbalances and cancers.

Despite these promising results, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Future research directions may include structural modifications to improve bioavailability and reduce potential side effects, as well as more comprehensive preclinical studies to validate its therapeutic efficacy.

In conclusion, Androst-5-ene-7,17-dione, 3-(acetyloxy)-, (3beta)- (CAS: 1449-61-2) represents a valuable compound in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a potential therapeutic agent underscores its importance in advancing steroid-based drug development. Continued research efforts will be essential to unlock its full potential and translate findings into clinical applications.